Cas no 503616-39-5 (Butanoic acid, 4-[[(7-methoxy-2-benzofuranyl)carbonyl]amino]-)

• Product Name: Butanoic acid, 4-[[(7-methoxy-2-benzofuranyl)carbonyl]amino]-
• CAS No: 503616-39-5
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 365064
• PubChem ID: 71366630
• Update Time: 2025-04-19

Butanoic acid, 4-[[(7-methoxy-2-benzofuranyl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(7-methoxy-2-benzofuranyl)carbonyl]amino]-
• 4-[(7-methoxy-1-benzofuran-2-carbonyl)amino]butanoic acid
• DTXSID80789982
• 4-(7-Methoxybenzofuran-2-carboxamido)butanoic acid
• 503616-39-5

• Inchi： 1S/C14H15NO5/c1-19-10-5-2-4-9-8-11(20-13(9)10)14(18)15-7-3-6-12(16)17/h2,4-5,8H,3,6-7H2,1H3,(H,15,18)(H,16,17)
• InChI Key： WAGFKNKMMIVEQT-UHFFFAOYSA-N
• SMILES： O1C(C(NCCCC(=O)O)=O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 277.09505
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 88.77